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molecular formula C9H10N4S B187106 4-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine CAS No. 57295-67-7

4-(4-Methyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)pyridine

Cat. No. B187106
CAS RN: 57295-67-7
M. Wt: 206.27 g/mol
InChI Key: SLVPRJSDSOWVHT-UHFFFAOYSA-N
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Patent
US04981863

Procedure details

A mixture of 2,4-dihydro-4-methy-5-(4-pyridyl)-3H-1,2,4-triazole-3-thione (4.19 g, 2.18×10-2 mole), K2CO3 (3.01 g, 2.18×10-2 mole), methyl iodide (1.5 ml, 2.4×10-2 mole), and acetone (65 ml) was stirred and warmed to reflux. After refluxing overnight, the solvent was evaporated at reduced pressure and the concentrate was treated with water. The aqueous mixture was extracted with EtOAc three times. The EtOAc extracts were combined, washed with saturated aqueous NaCl, and dried over anhydrous Na2SO4. The drying agent was removed by filtration and the filtrate was evaporated at reduced pressure to yield the desired product.
Name
2,4-dihydro-4-methy-5-(4-pyridyl)-3H-1,2,4-triazole-3-thione
Quantity
4.19 g
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
3.01 g
Type
reactant
Reaction Step One
Name
methyl iodide
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
acetone
Quantity
65 mL
Type
solvent
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:6]([C:7]2[CH:12]=[CH:11][N:10]=[CH:9][CH:8]=2)=[N:5][NH:4][C:3]1=[S:13].[C:14]([O-])([O-])=O.[K+].[K+].CI>CC(C)=O>[CH3:1][N:2]1[C:3]([S:13][CH3:14])=[N:4][N:5]=[C:6]1[C:7]1[CH:12]=[CH:11][N:10]=[CH:9][CH:8]=1 |f:1.2.3|

Inputs

Step One
Name
2,4-dihydro-4-methy-5-(4-pyridyl)-3H-1,2,4-triazole-3-thione
Quantity
4.19 g
Type
reactant
Smiles
CN1C(NN=C1C1=CC=NC=C1)=S
Name
K2CO3
Quantity
3.01 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
methyl iodide
Quantity
1.5 mL
Type
reactant
Smiles
CI
Name
acetone
Quantity
65 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
warmed to reflux
TEMPERATURE
Type
TEMPERATURE
Details
After refluxing overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated at reduced pressure
ADDITION
Type
ADDITION
Details
the concentrate was treated with water
EXTRACTION
Type
EXTRACTION
Details
The aqueous mixture was extracted with EtOAc three times
WASH
Type
WASH
Details
washed with saturated aqueous NaCl
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
CUSTOM
Type
CUSTOM
Details
The drying agent was removed by filtration
CUSTOM
Type
CUSTOM
Details
the filtrate was evaporated at reduced pressure

Outcomes

Product
Name
desired product
Type
product
Smiles
CN1C(=NN=C1SC)C1=CC=NC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.